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Compound of Interest

5-(Benzyloxy)-2-
Compound Name:
(chloromethyl)pyridine

Cat. No.: B1341815

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical entities is
paramount. This guide provides the core data for 5-(Benzyloxy)-2-(chloromethyl)pyridine, a
key intermediate in synthetic chemistry.

Physicochemical Data

The essential molecular data for 5-(Benzyloxy)-2-(chloromethyl)pyridine is summarized in
the table below.

Property Value
Molecular Formula C13H12CINOJ[1]
Molecular Weight 233.70 g/mol [1]

This compound's strategic functionalization, featuring a benzyloxy group and a reactive
chloromethyl group on a pyridine scaffold, makes it a versatile building block in the synthesis of
more complex molecules with potential therapeutic applications.[1] The pyridine nucleus is a
well-established "privileged scaffold” in medicinal chemistry, known for its presence in a wide
array of therapeutic agents.[1] The chloromethyl group at the 2-position offers a site for
nucleophilic substitution, while the benzyloxy group at the 5-position can be deprotected to
reveal a hydroxyl group for further molecular elaboration.[1]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1341815?utm_src=pdf-interest
https://www.benchchem.com/product/b1341815?utm_src=pdf-body
https://www.benchchem.com/product/b1341815?utm_src=pdf-body
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the compound's name and its
fundamental molecular properties.

5-(Benzyloxy)-2-(chloromethyl)pyridine

Molecular Formula: Molecular Weight:
C13H12CINO 233.70 g/mol
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Caption: Structure-Property relationship for 5-(Benzyloxy)-2-(chloromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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